Optimized growth of graphene on SiC: from the dynamic flip mechanism
Nanoscale Pub Date: 2015-02-03 DOI: 10.1039/C4NR07197B
Abstract
Thermal decomposition of single-crystal SiC is one of the popular methods for growing graphene. However, the mechanism of graphene formation on the SiC surface is poorly understood, and the application of this method is also hampered by its high growth temperature. In this study, based on the ab initio calculations, we propose a vacancy assisted Si–C bond flipping model for the dynamic process of graphene growth on SiC. The fact that the critical stages during growth take place at different energy costs allows us to propose an energetic-beam controlled growth method that not only significantly lowers the growth temperature but also makes it possible to grow high-quality graphene with the desired size and patterns directly on the SiC substrate.
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